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This guide provides best practices, troubleshooting advice, and frequently asked questions

(FAQs) for uploading large files to the Collaborative OPen Omics (COPO) platform. It is

designed for researchers, scientists, and drug development professionals to ensure a smooth

and efficient data submission process.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for uploading large datasets to COPO?

A1: For large datasets, the recommended best practice is a two-step process:

Metadata Submission: First, submit your sample and experiment metadata using a manifest

file (in Excel or CSV format). This allows for the validation of your metadata before the large

data files are transferred.[1]

Data File Upload: After your metadata is successfully submitted and validated, use the

appropriate COPO interface or API to upload your large data files. COPO utilizes a

presigned URL mechanism for this, which allows for a direct and secure transfer of your files

to a dedicated storage location.[2]
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Q2: Are there specific formats for the manifest file?

A2: Yes, COPO uses manifest files in either Excel (.xlsx) or comma-separated values (.csv)

format to collect metadata.[1] Standard Operating Procedures (SOPs) and templates are

available for different data types to ensure all required information is captured correctly.[3]

Q3: How does COPO handle the validation of my data?

A3: COPO validates the metadata submitted in the manifest file against the relevant standards

and checklists, such as those from the European Nucleotide Archive (ENA).[1] If there are any

errors or missing mandatory fields, COPO will provide feedback so you can correct your

manifest file. The actual data files are transferred to ENA's servers after the metadata is

validated.

Q4: Can I update the metadata for files I have already submitted?

A4: Yes, you can update the metadata for your samples by submitting an amended manifest

file. Note that the manifest must be re-uploaded in the same profile that the original samples

were submitted in. However, not all fields can be updated after submission. For more details on

which fields are updatable, please refer to the COPO documentation or API specifications.[3]

Best Practices for Large File Uploads
Adhering to the following best practices will help ensure a successful and efficient large file

upload process in COPO.
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Practice Recommendation Rationale

Stable Internet Connection

Use a stable, high-speed

internet connection for

uploading large files.

Large file transfers are more

susceptible to failure on

unstable or slow connections.

A wired connection is often

more reliable than wireless.

Use the API for Very Large

Files

For exceptionally large files or

for automating uploads, using

the COPO API is

recommended.

The API provides a more

robust and scriptable method

for handling large transfers,

including the use of presigned

URLs for direct uploads.[2]

Prepare Your Manifest File

Carefully

Ensure your manifest file is

complete and accurate before

starting the file upload

process.

This prevents delays caused

by metadata validation errors

after you have already spent

time uploading large data files.

Check File Naming

Conventions

Adhere to any specified file

naming conventions outlined in

the relevant SOP for your data

type.

Mismatches between file

names in your manifest and

the actual uploaded files can

cause processing errors.

Monitor the Upload Process

If using a web interface, keep

an eye on the upload progress.

For API-based uploads,

implement logging to track the

transfer status.

This will help you quickly

identify if an upload has stalled

or failed.

Experimental Protocols: Recommended Large File
Upload Workflow
This protocol outlines the standard procedure for submitting a large dataset with associated

metadata to COPO.

Objective: To successfully upload large data files and their corresponding metadata to COPO

for brokering to a public repository.
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Materials:

Completed manifest file (.xlsx or .csv)

Large data file(s)

Stable internet connection

Web browser or command-line interface with cURL or a Python script for API interaction

Procedure:

Log in to COPO: Access the COPO web portal and log in to your account.

Navigate to Your Profile: Select the appropriate project profile for your data submission.

Upload the Manifest File: Locate the option to upload your manifest file and submit it.

Await Metadata Validation: COPO will validate your manifest file. If errors are found, you will

be notified. Correct the errors in your manifest file and re-upload it.

Initiate Data File Upload: Once your metadata is validated, proceed to the file upload stage.

Web Interface: Follow the on-screen prompts to select and upload your large data files.

API:

1. Make an API call to obtain a presigned URL for your file upload.

2. Use the returned presigned URL to upload your file directly to the specified storage

location using an HTTP PUT request.

Monitor Upload: Keep track of the upload progress until it is complete.

Final Submission: Once the file upload is complete, finalize the submission process in

COPO. This links your uploaded data files with their corresponding metadata.
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This section addresses common issues that may arise during large file uploads.

Problem 1: Manifest Validation Failure

Symptom: After uploading your manifest file, you receive an error message indicating that

validation has failed.

Possible Causes:

The manifest file is not in the correct format (must be .xlsx or .csv).

Mandatory fields in the manifest are empty.

Data is not correctly formatted according to the Standard Operating Procedure (SOP).

Use of incorrect or outdated manifest template.

Solution:

Carefully review the error message provided by COPO to identify the specific fields or

entries that are causing the issue.

Download the latest version of the relevant manifest template and SOP from the COPO

website.

Ensure all mandatory fields are filled in and that the data is formatted correctly (e.g.,

correct date formats, accepted values from controlled vocabularies).

Correct the errors in your manifest file and re-upload it.

Problem 2: File Upload Fails or Times Out

Symptom: The file upload process starts but fails to complete, or you receive a network

timeout error.

Possible Causes:

Unstable or slow internet connection.
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The presigned URL for the upload has expired.[4]

Firewall or network security settings are blocking the connection.

Solution:

Check your internet connection and try again. A wired connection is recommended over a

wireless one.

If you are using the API with a presigned URL, generate a new URL and retry the upload.

Presigned URLs are time-limited for security reasons.[4]

If you are on an institutional network, check with your IT department to ensure that

connections to the COPO or its underlying storage services are not being blocked.

Problem 3: "Access Denied" or "Forbidden" Error During Upload

Symptom: You receive an error message indicating that you do not have permission to

upload the file, often with a 403 Forbidden HTTP status code.

Possible Causes:

Incorrectly formed presigned URL.

Using the wrong HTTP method for the upload (e.g., POST instead of PUT).

Solution:

If using the API, ensure that you are generating the presigned URL correctly according to

the COPO API documentation.

When using the presigned URL, make sure your HTTP request uses the PUT method.

Verify that the headers in your PUT request (such as Content-Type) match what was

specified when the presigned URL was generated, if applicable.
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Below are diagrams illustrating key workflows and relationships in the COPO large file upload

process.

User Actions

COPO Platform
Data Storage

Prepare Manifest

Upload Manifest

Validate Manifest

Upload Data Files

Cloud Storage (e.g., S3)

Direct upload via presigned URL

If invalid, user corrects

Generate Presigned URL
If valid

Provides URL

Link Metadata and Data

Submission to ENA

Click to download full resolution via product page

Caption: Recommended workflow for large file uploads in COPO.
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Upload Fails

Is it a manifest validation error?

Correct manifest based on error message and SOP.

Yes

Is it a network timeout or connection error?

No

Retry upload

Check internet connection. Use a wired connection if possible.

Yes

Is it an 'Access Denied' or 'Forbidden' error?

No

Generate a new presigned URL and retry.

Retry upload

Verify correct API usage (HTTP PUT method) for presigned URL.

Yes

Contact COPO support for further assistance.

No / Still fails

Retry upload

Click to download full resolution via product page

Caption: Troubleshooting decision tree for COPO file uploads.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://docs.aws.amazon.com/AmazonS3/latest/s3-outposts/S3OutpostsPresignedUrlUploadObject.html
https://docs.aws.amazon.com/AmazonS3/latest/s3-outposts/S3OutpostsPresignedUrlUploadObject.html
https://www.benchchem.com/product/b1623416/docs#copo-technical-support-center-large-file-uploads
https://www.benchchem.com/product/b1623416/docs#copo-technical-support-center-large-file-uploads
https://www.benchchem.com/product/b1623416/docs#copo-technical-support-center-large-file-uploads
https://www.benchchem.com/product/b1623416/docs#copo-technical-support-center-large-file-uploads
https://www.benchchem.com/product/b1623416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

